Cas no 2137549-41-6 (tert-butyl N-[2-(5-bromo-2-methyl-1H-imidazol-4-yl)-2-oxoethyl]carbamate)

• Product Name: tert-butyl N-[2-(5-bromo-2-methyl-1H-imidazol-4-yl)-2-oxoethyl]carbamate
• CAS No: 2137549-41-6
• MF: C₁₁H₁₆BrN₃O₃
• MW: 318.167041778564
• CID: 6587454
• PubChem ID: 165465380
• Update Time: 2025-07-18

tert-butyl N-[2-(5-bromo-2-methyl-1H-imidazol-4-yl)-2-oxoethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2137549-41-6
• tert-butyl N-[2-(5-bromo-2-methyl-1H-imidazol-4-yl)-2-oxoethyl]carbamate
• EN300-799874

• Inchi： 1S/C11H16BrN3O3/c1-6-14-8(9(12)15-6)7(16)5-13-10(17)18-11(2,3)4/h5H2,1-4H3,(H,13,17)(H,14,15)
• InChI Key： DGKLIRZLTNEFDG-UHFFFAOYSA-N
• SMILES： BrC1=C(C(CNC(=O)OC(C)(C)C)=O)N=C(C)N1

Computed Properties

• Exact Mass: 317.03750g/mol
• Monoisotopic Mass: 317.03750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.1Ų

Additional information on tert-butyl N-[2-(5-bromo-2-methyl-1H-imidazol-4-yl)-2-oxoethyl]carbamate

Research Brief on tert-butyl N-[2-(5-bromo-2-methyl-1H-imidazol-4-yl)-2-oxoethyl]carbamate (CAS: 2137549-41-6)

The compound tert-butyl N-[2-(5-bromo-2-methyl-1H-imidazol-4-yl)-2-oxoethyl]carbamate (CAS: 2137549-41-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of novel imidazole-based therapeutics. Imidazole derivatives are known for their diverse pharmacological properties, including antimicrobial, antiviral, and anticancer activities. The presence of a bromo substituent at the 5-position and a methyl group at the 2-position of the imidazole ring in this compound suggests potential for further functionalization, making it a valuable building block in medicinal chemistry.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of tert-butyl N-[2-(5-bromo-2-methyl-1H-imidazol-4-yl)-2-oxoethyl]carbamate using a multi-step protocol involving bromination and carbamate protection. The compound was subsequently used to generate a library of imidazole-based analogs, which were screened for their inhibitory activity against a panel of kinases implicated in cancer progression. Preliminary results indicated promising activity against several kinase targets, suggesting its potential as a lead compound for further optimization.

Another study, featured in Bioorganic & Medicinal Chemistry Letters, explored the compound's role in the development of protease inhibitors. The researchers utilized the bromo-substituted imidazole core to introduce various electrophilic warheads, resulting in compounds with potent inhibitory activity against viral proteases. This approach underscores the versatility of tert-butyl N-[2-(5-bromo-2-methyl-1H-imidazol-4-yl)-2-oxoethyl]carbamate as a scaffold for designing enzyme inhibitors.

Furthermore, computational studies have been conducted to predict the binding modes of derivatives of this compound with target proteins. Molecular docking simulations revealed favorable interactions with the active sites of several disease-relevant enzymes, providing insights into structure-activity relationships that could guide future drug design efforts.

In conclusion, tert-butyl N-[2-(5-bromo-2-methyl-1H-imidazol-4-yl)-2-oxoethyl]carbamate (CAS: 2137549-41-6) represents a promising chemical entity with broad applicability in medicinal chemistry. Its utility as a synthetic intermediate and its potential biological activities make it a compound of interest for ongoing and future research. Further studies are warranted to fully elucidate its therapeutic potential and optimize its pharmacological properties.